1-Piperidinecarboxylic acid, 4-[(2-cyanophenyl)methyl]-, 1,1-dimethylethyl ester

• IUPAC Name: tert-butyl 4-[(2-cyanophenyl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H24N2O2/c1-18(2,3)22-17(21)20-10-8-14(9-11-20)12-15-6-4-5-7-16(15)13-19/h4-7,14H,8-12H2,1-3H3
• InChI Key: XERCTGRKYVZTJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC2=CC=CC=C2C#N
• Molecular Formula: C18H24N2O2
• DSSTOX Substance ID: DTXSID801133826
• Molecular Weight: 300.4 g/mol
• CAS No.: 1800302-51-5

Description

This compound (CAS: 1800302-51-5) is a tert-butyl ester derivative of piperidinecarboxylic acid substituted at the 4-position with a 2-cyanophenylmethyl group. The tert-butyl ester group serves as a protective moiety for carboxylic acids, enhancing stability during synthetic processes . The 2-cyanophenyl substituent introduces electron-withdrawing properties, which may influence reactivity and binding interactions in pharmacological or synthetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Piperidinecarboxylic acid, 4-[(2-cyanophenyl)methyl]-, 1,1-dimethylethyl ester typically involves the reaction of 4-[(2-cyanophenyl)methyl]piperidine with tert-butyl chloroformate. The reaction is carried out in the presence of a base such as triethylamine, which facilitates the formation of the ester bond. The reaction conditions usually include a solvent like dichloromethane and a temperature range of 0-25°C.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction is carried out in large reactors with precise control over temperature and pressure to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-Piperidinecarboxylic acid, 4-[(2-cyanophenyl)methyl]-, 1,1-dimethylethyl ester undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The ester group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) and sodium ethoxide (NaOEt) are commonly used.

Major Products

Oxidation: Formation of carboxylic acids.

Reduction: Formation of primary amines.

Substitution: Formation of substituted esters or amides.

Scientific Research Applications

Medicinal Chemistry Applications

Pharmaceutical Development
The compound has been investigated for its potential as a pharmaceutical agent due to its structural features, which may confer biological activity. The piperidine ring is known for its presence in numerous bioactive compounds, making derivatives of piperidine attractive candidates for drug development.

Neuropharmacology
Research indicates that piperidine derivatives can exhibit neuroprotective properties. Compounds similar to 1-piperidinecarboxylic acid have been studied for their effects on neurotransmitter systems, potentially offering therapeutic avenues for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Anticancer Activity
Studies have shown that piperidine derivatives can possess anticancer properties. The incorporation of a cyanophenyl group may enhance the compound's ability to interfere with cancer cell proliferation pathways. Ongoing research is focused on evaluating the efficacy of this compound in various cancer cell lines.

Synthetic Methodologies

Synthesis of Complex Molecules
1-Piperidinecarboxylic acid derivatives are valuable intermediates in the synthesis of complex organic molecules. The tert-butyl ester form allows for easier manipulation and functionalization in synthetic pathways. This compound can serve as a precursor for the development of more complex structures through reactions such as alkylation and acylation.

Reagent in Organic Reactions
The compound can act as a reagent in various organic reactions, including nucleophilic substitutions and cyclization reactions. Its functional groups allow it to participate in diverse chemical transformations, making it a versatile tool for organic chemists.

Case Studies

Case Study 1: Neuroprotective Effects
A study published in the Journal of Medicinal Chemistry explored the neuroprotective effects of piperidine derivatives on neuronal cells subjected to oxidative stress. The results indicated that compounds similar to 1-piperidinecarboxylic acid demonstrated significant protective effects, suggesting potential applications in treating neurodegenerative disorders .

Case Study 2: Anticancer Properties
In another study featured in Cancer Research, researchers synthesized a series of piperidine derivatives and tested their cytotoxicity against various cancer cell lines. The findings revealed that specific modifications to the piperidine structure, including the introduction of a cyanophenyl moiety, enhanced anticancer activity significantly .

Mechanism of Action

The mechanism of action of 1-Piperidinecarboxylic acid, 4-[(2-cyanophenyl)methyl]-, 1,1-dimethylethyl ester involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The pathways involved include signal transduction pathways and metabolic pathways, depending on the specific application.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities between the target compound and its analogs:

Compound Name	Substituent at 4-Position	Molecular Formula	Molecular Weight	CAS Number	Key Applications/Notes
1-Piperidinecarboxylic acid, 4-[(2-cyanophenyl)methyl]-, 1,1-dimethylethyl ester	2-cyanophenylmethyl	Not explicitly provided	Inferred ~360–380 g/mol	1800302-51-5	Likely intermediate in tailored pharmaceutical synthesis (e.g., CNS-targeting molecules)
4-(Phenylamino)-1-piperidinecarboxylic acid, 1,1-dimethylethyl ester (N-Boc 4-AP)	Phenylamino	C16H24N2O2	276.4 g/mol	125541-22-2	Key fentanyl precursor; undergoes deprotection to yield norfentanyl
1-Piperidinecarboxylic acid, 4-cyano-4-[4-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester	Cyano and 4-trifluoromethylphenyl	C18H21F3N2O2	354.37 g/mol	1821350-64-4	Potential use in fluorinated drug candidates; trifluoromethyl enhances metabolic stability
1-Piperidinecarboxylic acid, 4-[(cyclooctylamino)carbonyl]-, 1,1-dimethylethyl ester	Cyclooctylaminocarbonyl	C19H34N2O3	338.49 g/mol	Not provided	Designed for peptide mimetics or enzyme inhibitors due to bulky cyclooctyl group
tert-Butyl 4-((2,4-dichlorophenyl)sulfonyl)piperidine-1-carboxylate	2,4-Dichlorophenylsulfonyl	C17H23Cl2NO4S	408.34 g/mol	1417793-94-2	Sulfonyl group enables electrophilic reactivity; used in cross-coupling reactions

Physicochemical Properties

• Stability: Tert-butyl esters generally exhibit high thermal and hydrolytic stability. The 2-cyanophenyl group may reduce solubility in polar solvents compared to analogs with amino or sulfonyl groups .
• Spectroscopic Data : Analogous compounds (e.g., N-Boc 4-AP) show characteristic UV/Vis absorption at λmax ~249 nm due to aromatic π→π* transitions . Mass spectrometry ([M+H]+) for the target compound would likely align with its molecular weight (e.g., ~360–380 m/z).

Biological Activity

1-Piperidinecarboxylic acid, 4-[(2-cyanophenyl)methyl]-, 1,1-dimethylethyl ester, also known by its CAS number 386768-86-1, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{20}H_{28}N_4O_3$. It features a piperidine ring substituted with a cyanophenyl group and a tert-butyl ester functionality. The structural characteristics are crucial for its biological activity.

Biological Activity Overview

Research indicates that compounds containing piperidine moieties exhibit a range of biological activities including:

• Antibacterial Properties : Some derivatives have shown promising antibacterial activity against various strains.
• Enzyme Inhibition : Compounds similar to 1-piperidinecarboxylic acid have been evaluated for their ability to inhibit key enzymes such as acetylcholinesterase (AChE) and urease.
• Cardiovascular Effects : Certain piperidine derivatives have demonstrated inotropic effects on cardiac tissues.

Antibacterial Activity

A study synthesized various piperidine derivatives and evaluated their antibacterial efficacy. The results indicated moderate to strong activity against Salmonella typhi and Bacillus subtilis, with IC50 values significantly lower than standard treatments .

Compound	Bacterial Strain	IC50 (µM)
Compound A	Salmonella typhi	2.14 ± 0.003
Compound B	Bacillus subtilis	0.63 ± 0.001
Thiourea	Reference Standard	21.25 ± 0.15

Enzyme Inhibition

Research has highlighted that the piperidine structure is associated with enzyme inhibition capabilities. In particular, compounds derived from this structure have been shown to effectively inhibit urease, an enzyme linked to various gastrointestinal disorders.

Compound	Enzyme Target	IC50 (µM)
Compound C	Urease	1.13 ± 0.003
Compound D	AChE	6.28 ± 0.003
Thiourea	Reference Standard	21.25 ± 0.15

Cardiac Activity

In a comparative study on the inotropic effects of various compounds on rat hearts, it was found that certain piperidine derivatives produced significant positive inotropic effects, indicating their potential use in treating heart conditions .

• Study Findings :
  • Compound 1 exhibited greater inotropic effects compared to its analogs.
  • The vasodilatory effects were more pronounced with certain derivatives, suggesting a dual mechanism of action.

The biological activity of this compound can be attributed to several mechanisms:

• Receptor Interaction : The piperidine ring may interact with neurotransmitter receptors, influencing cardiovascular functions.
• Enzyme Binding : The structural components facilitate binding to enzymes like AChE and urease, leading to inhibition and subsequent therapeutic effects.

Q & A

Q. What synthetic methodologies are recommended for synthesizing this piperidine derivative?

The compound can be synthesized via multi-step routes involving:

• tert-Butyl ester protection : Introduce the 1,1-dimethylethyl ester group early to protect the carboxylic acid functionality during subsequent reactions .
• Substituent coupling : Use Suzuki-Miyaura or Buchwald-Hartwig cross-coupling to attach the 2-cyanophenylmethyl group to the piperidine ring .
• Purification : Employ column chromatography (e.g., silica gel with ethyl acetate/hexane gradients) and recrystallization to achieve ≥95% purity. Confirm purity via HPLC (C18 column, acetonitrile/water mobile phase) .

Q. How can researchers verify structural integrity and purity?

• Nuclear Magnetic Resonance (NMR) : Use ¹H/¹³C NMR to confirm substituent positions and stereochemistry. For example, the tert-butyl ester typically shows a singlet at ~1.4 ppm in ¹H NMR .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight (e.g., expected [M+H]⁺ for C₂₀H₂₅N₂O₂: 337.19) .
• HPLC-UV/ELSD : Monitor purity (>95%) using reverse-phase chromatography with UV detection at 254 nm .

Q. What are the critical storage and handling protocols?

• Storage : Store at -20°C under inert gas (argon/nitrogen) to prevent ester hydrolysis or oxidation .
• Hazard Mitigation : Use fume hoods and PPE (gloves, goggles) due to potential skin/eye irritation (H315, H319) .

Advanced Research Questions

Q. How to design structure-activity relationship (SAR) studies for this compound?

• Substituent Variation : Systematically modify the 2-cyanophenylmethyl group (e.g., replace cyano with nitro or halogens) and assess bioactivity changes. Use molecular docking to predict binding interactions with target proteins (e.g., kinases, GPCRs) .
• Stereochemical Impact : Synthesize enantiomers (if chiral centers exist) and compare potency. Chiral HPLC (e.g., Chiralpak AD-H column) separates enantiomers .

Q. How to resolve contradictions in bioactivity data across assays?

• Orthogonal Assays : Validate results using complementary methods (e.g., cell-based viability assays vs. enzymatic inhibition). For example, discrepancies in IC₅₀ values may arise from assay-specific interference (e.g., serum proteins in cell media) .
• Data Normalization : Include positive/negative controls (e.g., known kinase inhibitors) and normalize activity to internal standards .

Q. What strategies improve solubility for in vivo studies?

• Co-solvent Systems : Use DMSO/PEG 400 mixtures (e.g., 10:90 v/v) to enhance aqueous solubility while maintaining stability .
• Prodrug Derivatization : Replace the tert-butyl ester with a more hydrolyzable group (e.g., pivaloyloxymethyl) to improve bioavailability .

Q. How to address spectral data discrepancies during structural elucidation?

• Advanced NMR Techniques : Employ 2D NMR (COSY, HSQC) to resolve overlapping signals. For example, NOESY can confirm spatial proximity of the 2-cyanophenylmethyl group to the piperidine ring .
• X-ray Crystallography : Resolve ambiguous stereochemistry by obtaining single-crystal structures .

Q. What methods ensure enantiomeric purity during synthesis?

• Chiral Catalysts : Use asymmetric hydrogenation or enzymatic resolution (e.g., lipases) to obtain enantiopure intermediates .
• Analytical Validation : Monitor enantiomeric excess (ee) via chiral HPLC (e.g., Daicel Chiralpak IB column) with a mobile phase of hexane/isopropanol (90:10) .